Cas no 310457-09-1 (N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)-4-fluorobenzamide)

• Product Name: N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)-4-fluorobenzamide
• CAS No: 310457-09-1
• MF: C₂₁H₁₂FNO₃
• MW: 345.323288917542
• CID: 6183765
• PubChem ID: 579398
• Update Time: 2025-05-26

N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)-4-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

• N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)-4-fluorobenzamide
• N-(9,10-Dioxo-9,10-dihydro-1-anthracenyl)-4-fluorobenzamide #
• 310457-09-1
• SR-01000906466-1
• F0015-0195
• AKOS003252391
• Benzamide, 4-fluoro-N-(9,10-dihydro-9,10-dioxoanthracen-1-yl)-
• N-(9,10-dioxoanthracen-1-yl)-4-fluorobenzamide
• CHDNYKCUMYVNRK-UHFFFAOYSA-N
• SR-01000906466

• Inchi： 1S/C21H12FNO3/c22-13-10-8-12(9-11-13)21(26)23-17-7-3-6-16-18(17)20(25)15-5-2-1-4-14(15)19(16)24/h1-11H,(H,23,26)
• InChI Key： CHDNYKCUMYVNRK-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(NC1=CC=CC2C(C3C=CC=CC=3C(C=21)=O)=O)=O

Computed Properties

• Exact Mass: 345.08012141g/mol
• Monoisotopic Mass: 345.08012141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 584
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 63.2Ų

Additional information on N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)-4-fluorobenzamide

Recent Advances in the Study of N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)-4-fluorobenzamide (CAS: 310457-09-1)

N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)-4-fluorobenzamide (CAS: 310457-09-1) is a synthetic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of anthraquinone derivatives, which are known for their diverse biological activities, including anticancer, antimicrobial, and anti-inflammatory properties. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, mechanism of action, and potential applications in drug development.

The compound's structure, featuring an anthraquinone core with a fluorobenzamide substituent, has been the subject of extensive investigation. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)-4-fluorobenzamide exhibits potent inhibitory activity against specific kinase targets implicated in cancer progression. The study utilized molecular docking and in vitro assays to elucidate the compound's binding affinity and selectivity, revealing promising results for further optimization as a kinase inhibitor.

In addition to its potential as a therapeutic agent, recent research has also highlighted the compound's utility in chemical biology. A 2024 report in Chemical Communications detailed its use as a fluorescent probe for detecting reactive oxygen species (ROS) in cellular environments. The anthraquinone moiety's redox-active properties enable sensitive and selective detection of ROS, making it a valuable tool for studying oxidative stress-related diseases.

Another area of interest is the compound's role in the development of novel drug delivery systems. A study published in Advanced Materials in early 2024 explored its incorporation into polymeric nanoparticles for targeted drug delivery. The researchers found that the fluorobenzamide group enhanced the nanoparticles' stability and targeting efficiency, suggesting potential applications in precision medicine.

Despite these advancements, challenges remain in optimizing the compound's pharmacokinetic properties and minimizing off-target effects. Ongoing research is focused on structural modifications to improve its bioavailability and reduce toxicity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, N-(9,10-dioxo-9,10-dihydroanthracen-1-yl)-4-fluorobenzamide (CAS: 310457-09-1) represents a versatile compound with significant potential in both therapeutic and diagnostic applications. Continued research into its mechanisms and derivatives will likely yield further breakthroughs in the field of chemical biology and medicinal chemistry.